3-(3-(4-oxoquinazolin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide

• IUPAC Name: 3-[1-(1-oxidopyridin-1-ium-3-carbonyl)piperidin-3-yl]quinazolin-4-one
• InChI: InChI=1S/C19H18N4O3/c24-18(14-5-3-10-22(26)11-14)21-9-4-6-15(12-21)23-13-20-17-8-2-1-7-16(17)19(23)25/h1-3,5,7-8,10-11,13,15H,4,6,9,12H2
• InChI Key: PJXRTGPWZJLHEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=C[N+](=CC=C2)[O-])N3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

3-(3-(4-oxoquinazolin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide, also known as SNS-032, is a small molecule inhibitor that has shown promising results in preclinical studies. It is a potent inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression and transcriptional regulation.

Scientific Research Applications

Synthesis and Conformational Analysis

Studies have explored the synthesis and structural analysis of related compounds. For example, Zalán et al. (2006) investigated the synthesis and conformational analysis of tetrahydroisoquinoline and piperidine fused with oxadiazaphosphinanes, a structurally similar compound to 3-(3-(4-oxoquinazolin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide (Zalán et al., 2006).

Synthesis of Pyrrolo[1,2-a]quinoxalines

Kim et al. (1990) conducted research on the synthesis of pyrrolo[1,2-a]quinoxalines, another compound related to 3-(3-(4-oxoquinazolin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide. They investigated the reaction mechanisms and structural confirmation (Kim et al., 1990).

Synthesis of Hexahydroquinoline Derivatives

Goswami et al. (2022) explored the synthesis of hexahydroquinoline derivatives, which share some structural similarities with the compound . These derivatives demonstrated notable action against tested microbes (Goswami et al., 2022).

Synthesis of Isoquinoline and Pyridine N-oxides

Shi et al. (2013) reported the synthesis of multisubstituted isoquinoline and pyridine N-oxides, a class of compounds related to 3-(3-(4-oxoquinazolin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide. This research highlighted the potential applications of such compounds in various chemical syntheses (Shi et al., 2013).

Analgesic and Anti-inflammatory Properties

Dewangan et al. (2016) investigated the analgesic and anti-inflammatory properties of oxadiazole derivatives linked with quinazolin-4-one, a similar compound. This study highlights the potential therapeutic applications of such compounds (Dewangan et al., 2016).